Cas no 2034563-02-3 (N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 2034563-02-3
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5552704
• Update Time: 2025-10-31

N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]acetamide
• N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C21H21N3O3/c1-26-18-8-7-15(11-19(18)27-2)12-20(25)24-14-17-6-4-10-23-21(17)16-5-3-9-22-13-16/h3-11,13H,12,14H2,1-2H3,(H,24,25)
• InChI Key： DHXUURHXQIVHJV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1=CC=CN=C1)(=O)CC1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide

Professional Introduction to N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide (CAS No. 2034563-02-3)

N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2034563-02-3, represents a unique molecular architecture that combines the functionalities of bipyridine and dimethoxyphenyl groups, making it a promising candidate for various applications in medicinal chemistry and materials science.

The bipyridine moiety in the molecular structure of N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide plays a crucial role in its chemical properties. Bipyridine derivatives are well-known for their ability to form stable complexes with metal ions, a property that has been extensively utilized in catalysis, coordination chemistry, and the development of metal-organic frameworks (MOFs). The presence of the 2,3'-bipyridine unit in this compound suggests potential applications in designing novel catalysts and ligands for transition metals, which could enhance reaction efficiencies and selectivities in synthetic processes.

On the other hand, the 3,4-dimethoxyphenyl group contributes to the compound's electronic and steric properties. Dimethoxyphenyl derivatives are often employed in pharmaceuticals due to their ability to modulate biological pathways. The methoxy groups introduce electron-donating effects, which can influence the compound's reactivity and interaction with biological targets. This feature makes N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique combination of bipyridine and dimethoxyphenyl groups in N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide positions it as a potential lead compound for PPI inhibition. Studies have shown that bipyridine-based ligands can effectively disrupt PPIs by binding to specific pockets on the target proteins. The additional functionality provided by the dimethoxyphenyl group could further enhance binding affinity and selectivity, making this compound an attractive candidate for further development.

The synthesis of N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bipyridine unit typically involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are highly efficient but require careful optimization. The subsequent functionalization with the dimethoxyphenyl group adds another layer of complexity to the synthesis process. However, advances in synthetic methodologies have made it possible to achieve high yields and purities of this compound, facilitating its use in downstream applications.

The potential applications of N-({[2,3'-bipyridine]-3-yl}methyl)-2-(3,4-dimethoxyphenyl)acetamide extend beyond pharmaceuticals. In materials science, bipyridine-based compounds are widely used as building blocks for designing functional materials such as luminescent probes and sensors. The combination of bipyridine and dimethoxyphenyl groups could lead to novel materials with enhanced optical and electronic properties. Additionally, this compound may find utility in the development of smart materials that can respond to external stimuli due to its tunable electronic structure.

The growing interest in green chemistry has also influenced the research direction surrounding N-({[bipyridine] - 3 - yl}methyl) - 2 - (dime th oxy phen yl ) ac et am ide . Efforts are being made to develop synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that employ recyclable catalysts or renewable solvents are being explored to make the synthesis process more sustainable. Such approaches align with the broader goals of reducing the environmental impact of chemical manufacturing while maintaining high product quality.

In conclusion, N-({[bipy rid ine ] - 3 - yl } methyl ) - 2 - (< em >d im eth oxy phen yl ) ac et am ide (CAS No. 203456 03 - 02 - 03 ) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique molecular architecture combining bipyr id ine and dim eth oxy phen yl groups makes it a versatile scaffold for drug discovery and material design. As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation . The ongoing development of sustainable synthetic methods further enhances its appeal as a valuable chemical entity . p >